Cas no 1021023-31-3 (ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate)

• Product Name: ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate
• CAS No: 1021023-31-3
• MF: C₁₂H₁₀N₂O₆
• MW: 278.217603206635
• CID: 5901381
• PubChem ID: 28492529
• Update Time: 2025-05-27

ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate
• AKOS000245353
• EN300-1456846
• 1021023-31-3

• Inchi： 1S/C12H10N2O6/c1-2-20-10(15)6-13-9-4-3-7(14(18)19)5-8(9)11(16)12(13)17/h3-5H,2,6H2,1H3
• InChI Key： ZHCGSFWIJPWFKA-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C(C2C=C(C=CC1=2)[N+](=O)[O-])=O)=O)=O

Computed Properties

• Exact Mass: 278.05388604g/mol
• Monoisotopic Mass: 278.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Additional information on ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate

Ethyl 2-(5-Nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate (CAS No. 1021023-31-3): A Comprehensive Overview

Ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate (CAS No. 1021023-31-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including a nitro group and a dioxo moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate consists of an indole ring system with a nitro group at the 5-position and a dioxo group at the 2,3-position. The ethyl ester moiety attached to the acetate group adds further complexity to its structure. This intricate arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the potential therapeutic applications of ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has shown that ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

In addition to its anti-inflammatory and anticancer properties, ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate has also been investigated for its neuroprotective effects. Studies have indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It is metabolized primarily in the liver through Phase I and Phase II reactions, leading to the formation of inactive metabolites that are excreted via urine and feces.

Toxicity studies have shown that ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetate is generally well-tolerated at therapeutic doses. However, high doses can cause mild gastrointestinal irritation and hepatotoxicity in some animal models. These findings underscore the importance of dose optimization in clinical trials to ensure safety and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-(5-nitro-2,3-dioxo-2,3-dihydro-1H-indol-1-y l)acetate in various disease conditions. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without major adverse effects. These preliminary findings warrant further investigation in larger-scale trials to confirm the therapeutic potential of this compound.

In conclusion, ethyl 2-(5-nitro-2,3-dioxo - -dihydro -indol - yl ) acetate (CAS No. 1021023 - - ) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure confers specific biological activities that make it a valuable candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.